6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O5S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 6-[(4-methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O5S/c1-25-13-5-7-14(8-6-13)29-11-17-23-24-19(21-22-20(24)30-17)12-9-15(26-2)18(28-4)16(10-12)27-3/h5-10H,11H2,1-4H3
• InChI Key: GMRVYFDASHYYJN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC2=NN3C(=NN=C3S2)C4=CC(=C(C(=C4)OC)OC)OC

Description

6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazoles, which have been studied extensively for their biological activities.

Mechanism of Action

The exact mechanism of action of 6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it exerts its anticancer activity by inducing apoptosis (programmed cell death) and inhibiting cell proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to exhibit anti-inflammatory and antimicrobial activities. It has been found to inhibit the production of pro-inflammatory cytokines and reduce the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity, which makes it a promising candidate for drug development. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other fields, such as neurodegenerative diseases and cardiovascular disorders. Additionally, research can be conducted to develop more efficient synthesis methods and improve its solubility for in vivo studies.
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields of medicine. Further research is needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

The synthesis of 6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzyl chloride with 3-(3,4,5-trimethoxyphenyl)-1,2,4-triazole-5-thiol in the presence of a base. The resulting intermediate is then treated with sodium nitrite and hydrochloric acid to form the final product.

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. Several studies have shown that 6-[(4-Methoxyphenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent anticancer activity against various types of cancer cells.